Cas no 1805186-16-6 (3-Bromo-5-chloro-4-(trifluoromethyl)aniline)

• Product Name: 3-Bromo-5-chloro-4-(trifluoromethyl)aniline
• CAS No: 1805186-16-6
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4706728
• PubChem ID: 121227630
• Update Time: 2025-06-13

3-Bromo-5-chloro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-4-(trifluoromethyl)aniline
• D96227
• 3-Bromo-5-chloro-4-(trifluoromethyl)benzenamine
• 1805186-16-6
• SCHEMBL25417114
• MFCD28734631
• DB-378824
• SY323398

• Inchi： 1S/C7H4BrClF3N/c8-4-1-3(13)2-5(9)6(4)7(10,11)12/h1-2H,13H2
• InChI Key： ZEPQIDCIFVAVMX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(F)(F)F)Cl)N

Computed Properties

• Exact Mass: 272.91677g/mol
• Monoisotopic Mass: 272.91677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 3.4

Additional information on 3-Bromo-5-chloro-4-(trifluoromethyl)aniline

Professional Introduction to 3-Bromo-5-chloro-4-(trifluoromethyl)aniline (CAS No. 1805186-16-6)

3-Bromo-5-chloro-4-(trifluoromethyl)aniline, with the chemical formula C₈H₅BrClF₃N₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of arylamines, which are widely studied for their potential biological activities. The presence of multiple halogen atoms and a trifluoromethyl group enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The CAS number 1805186-16-6 provides a unique identifier for this substance, ensuring accurate tracking and documentation in scientific literature and industrial applications.

The structure of 3-Bromo-5-chloro-4-(trifluoromethyl)aniline features a benzene ring substituted with a bromine atom at the 3-position, a chlorine atom at the 5-position, and a trifluoromethyl group at the 4-position. Additionally, an amino group (-NH₂) is attached to the benzene ring. This specific arrangement of functional groups makes the compound highly versatile for further derivatization and functionalization, which is crucial in drug discovery and development.

In recent years, there has been growing interest in halogenated arylamines due to their diverse pharmacological properties. The bromine and chlorine substituents enhance electrophilic aromatic substitution reactions, making the compound a useful precursor for synthesizing more complex molecules. The trifluoromethyl group is particularly notable for its ability to improve metabolic stability and binding affinity in drug candidates. These characteristics have led to extensive research into its applications in medicinal chemistry.

One of the most promising areas of research involving 3-Bromo-5-chloro-4-(trifluoromethyl)aniline is its role as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that this compound can be used to develop novel antimicrobial agents. The halogenated aromatic core provides a scaffold that can be modified to target specific bacterial enzymes or receptors. Preliminary findings suggest that derivatives of this compound exhibit potent activity against resistant strains of bacteria, making them attractive candidates for further development.

Another area of interest is the use of 3-Bromo-5-chloro-4-(trifluoromethyl)aniline in the development of anticancer drugs. The amino group can be further functionalized to create small-molecule inhibitors that disrupt critical signaling pathways involved in tumor growth. Recent studies have demonstrated that certain derivatives of this compound inhibit kinases and other enzymes that are overexpressed in cancer cells. This has opened up new avenues for developing targeted therapies that could improve patient outcomes.

The synthetic utility of 3-Bromo-5-chloro-4-(trifluoromethyl)aniline is also noteworthy. It serves as a key building block in multi-step synthetic routes, allowing chemists to construct increasingly complex molecules with precision. The presence of multiple reactive sites on its structure enables cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl systems found in many pharmaceuticals.

In agrochemical research, this compound has shown potential as a precursor for developing novel pesticides and herbicides. The halogenated arylamine structure can be modified to enhance bioactivity against pests while maintaining environmental safety. Researchers are exploring its use in creating next-generation crop protection agents that are more effective and sustainable.

The pharmacokinetic properties of 3-Bromo-5-chloro-4-(trifluoromethyl)aniline and its derivatives are also under investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic potential. Preliminary pharmacokinetic studies suggest that modifications to the structure can significantly influence these properties, leading to improved drug-like characteristics.

Furthermore, the computational modeling of this compound has been instrumental in guiding synthetic efforts and predicting biological activity. Advanced computational techniques allow researchers to simulate interactions between the compound and biological targets, providing insights into how it might function within living systems. This approach has accelerated the discovery process by enabling virtual screening of potential derivatives before experimental synthesis.

The future prospects for 3-Bromo-5-chloro-4-(trifluoromethyl)aniline are bright, with ongoing research uncovering new applications across multiple disciplines. As synthetic methodologies continue to evolve, so too will our ability to harness this versatile intermediate for innovative chemical solutions. Whether in pharmaceuticals or agrochemicals, this compound represents a cornerstone of modern chemical research.